![molecular formula C17H21N3O3 B2928993 N,N-diethyl-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide CAS No. 921580-05-4](/img/structure/B2928993.png)
N,N-diethyl-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide
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Description
N,N-diethyl-4-methoxy-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.373. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemical Reactivity
- The study by Heinisch and Lötsch (1985) demonstrated the application of radical ethoxycarbonylation in synthesizing pyridazine mono- and polycarboxylic acid esters, showcasing innovative approaches to organic synthesis involving similar compounds (Heinisch & Lötsch, 1985).
- Research by Ochi and Miyasaka (1983) on the synthesis of 2-substituted 2,6-dihydro-3-hydroxy-7H-pyrazolo[4,3-d]pyrimidin-7-ones, involving related pyrazole and pyridazine derivatives, highlights the versatility of such compounds in organic chemistry (Ochi & Miyasaka, 1983).
Biological Applications and Antitumor Activity
- Liu et al. (2020) synthesized novel 4-phenoxypyridine derivatives containing 4-methyl-6-oxo-1,6-dihydropyridazine-3-carboxamide moieties and evaluated their inhibitory activities against c-Met kinase, showcasing potential applications in cancer treatment. The promising compound from this study indicated significant cytotoxicity against various cancer cell lines (Liu et al., 2020).
- The work by Gamage et al. (2002) on heterocyclic phenazinecarboxamides indicates their potential as topoisomerase-targeted anticancer agents. This study underscores the importance of similar compounds in developing new therapeutic strategies for cancer (Gamage et al., 2002).
Antimicrobial and Antifungal Activities
- Altalbawy (2013) explored the synthesis and antimicrobial evaluation of novel bis-α,β-unsaturated ketones and related pyridazine derivatives, contributing to the search for new antimicrobial agents (Altalbawy, 2013).
- Patel and Patel (2010) synthesized fluoroquinolone-based 4-thiazolidinones and evaluated their antimicrobial activities, highlighting the potential use of similar compounds in treating infections (Patel & Patel, 2010).
Properties
IUPAC Name |
N,N-diethyl-4-methoxy-1-(4-methylphenyl)-6-oxopyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c1-5-19(6-2)17(22)16-14(23-4)11-15(21)20(18-16)13-9-7-12(3)8-10-13/h7-11H,5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHERHEZZYSFBGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=NN(C(=O)C=C1OC)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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